molecular formula C11H8ClFN2O B8426137 2-Chloro-4-(4-fluoro-phenoxy)-6-methyl-pyrimidine

2-Chloro-4-(4-fluoro-phenoxy)-6-methyl-pyrimidine

Cat. No. B8426137
M. Wt: 238.64 g/mol
InChI Key: JPYDJBUTZNRGST-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Chloro-4-(4-fluoro-phenoxy)-6-methyl-pyrimidine is a useful research compound. Its molecular formula is C11H8ClFN2O and its molecular weight is 238.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Chloro-4-(4-fluoro-phenoxy)-6-methyl-pyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Chloro-4-(4-fluoro-phenoxy)-6-methyl-pyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Chloro-4-(4-fluoro-phenoxy)-6-methyl-pyrimidine

Molecular Formula

C11H8ClFN2O

Molecular Weight

238.64 g/mol

IUPAC Name

2-chloro-4-(4-fluorophenoxy)-6-methylpyrimidine

InChI

InChI=1S/C11H8ClFN2O/c1-7-6-10(15-11(12)14-7)16-9-4-2-8(13)3-5-9/h2-6H,1H3

InChI Key

JPYDJBUTZNRGST-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=NC(=N1)Cl)OC2=CC=C(C=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Fluorophenol (103 mg, 0.92 mmol) and potassium-tert-butylate (113 mg, 1.0 mmol) were dissolved in 7 mL of tetrahydrofurane. 2,4-dichloro-6-methylpyrimidine (150 mg, 0.92 mmol) was added and the mixture stirred at 20° C. overnight. Water was added and the mixture extracted with diethyl ether. Chromatography of the crude reaction product on silica gel using a heptane/ethyl acetate as an eluent gave the title compound (150 mg, 68%) as a slightly yellow solid. 1H NMR (CDCl3, 300 MHz): δ (ppm)=7.50-7.40 (m, 2H), 7.28 (t, 1H), 7.14 (d, 2H), 6.57 (s, 1H), 2.47 (s, 3H).
Quantity
103 mg
Type
reactant
Reaction Step One
[Compound]
Name
potassium tert-butylate
Quantity
113 mg
Type
reactant
Reaction Step One
Quantity
7 mL
Type
solvent
Reaction Step One
Quantity
150 mg
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
68%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.